Cas no 849830-17-7 (Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid, (6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI), is a specialized chemical intermediate primarily utilized in organic synthesis and pharmaceutical research. Its key structural features include a pyridinyl core with an iodine substituent, enhancing its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings. The tert-butyl carbamate (Boc) protecting group offers stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable in peptide and heterocycle synthesis. This compound’s high purity and well-defined reactivity profile make it a reliable choice for constructing complex molecular architectures in medicinal chemistry and materials science applications.
Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI) structure
849830-17-7 structure
Product Name:Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:849830-17-7
MF:C10H13IN2O2
MW:320.126894712448
MDL:MFCD07779510
CID:716756
PubChem ID:329771400
Update Time:2025-05-22

Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
    • (6-Iodo-pyridin-2-yl)-carbamic acid tert-butyl ester
    • tert-butyl N-(6-iodopyridin-2-yl)carbamate
    • tert-butyl 6-iodopyridin-2-ylcarbamate
    • DB-029637
    • AB42505
    • CS-0362654
    • (6-Iodo-pyridin-2-yl)carbamic acid tert-butyl ester
    • 849830-17-7
    • CARBAMIC ACID, (6-IODO-2-PYRIDINYL)-, 1,1-DIMETHYLETHYL ESTER
    • FNFCSNUZLDAMEG-UHFFFAOYSA-N
    • (6-Iodo-pyridin-2-yl)-carbamic acid tert-butyl ester, AldrichCPR
    • MFCD07779510
    • tert-Butyl(6-iodopyridin-2-yl)carbamate
    • (6-Iodo-pyridin-2-yl)-carbamic acidtert-butyl ester
    • tert-Butyl (6-iodopyridin-2-yl)carbamate
    • AKOS015838231
    • DTXSID10640057
    • MDL: MFCD07779510
    • Inchi: 1S/C10H13IN2O2/c1-10(2,3)15-9(14)13-8-6-4-5-7(11)12-8/h4-6H,1-3H3,(H,12,13,14)
    • InChI Key: FNFCSNUZLDAMEG-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=N1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 320.00200
  • Monoisotopic Mass: 320.00218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.22000
  • LogP: 3.10620

Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 22-43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT

Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI) Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI)

Exploring Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 849830-17-7): Properties, Applications, and Innovations

Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI), with the CAS No. 849830-17-7, is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate esters, which are widely recognized for their versatility in synthetic chemistry. The presence of the 6-iodo-2-pyridinyl moiety and the tert-butyl ester group makes it a valuable intermediate for designing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for high-purity chemical intermediates like Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI) has surged, driven by advancements in AI-driven molecular modeling and green chemistry. A frequently searched question among chemists is: "How can iodopyridine derivatives enhance catalytic efficiency?" This compound’s unique structure offers answers, as the iodine atom facilitates cross-coupling reactions, a hot topic in organic synthesis. Its stability under mild conditions also makes it suitable for high-throughput screening, a technique pivotal in modern pharmaceutical R&D.

From an industrial perspective, CAS No. 849830-17-7 is often discussed in forums focusing on scalable synthesis and cost-effective production. Environmental concerns have led to searches like "eco-friendly carbamate synthesis," highlighting the need for safer alternatives. This compound’s low toxicity profile (when handled properly) and compatibility with microwave-assisted reactions position it as a candidate for sustainable manufacturing. Additionally, its role in peptide modification and bioconjugation aligns with the growing interest in targeted drug delivery systems.

The analytical characterization of Carbamic acid,(6-iodo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI) involves techniques such as NMR spectroscopy and HPLC-MS, which are critical for quality control. Laboratories frequently search for "optimized purification methods for iodopyridine carbamates," underscoring the importance of reproducibility. Its crystalline form and solubility data are well-documented, aiding formulators in process chemistry.

Looking ahead, the integration of CAS No. 849830-17-7 into combinatorial chemistry libraries could accelerate discoveries in personalized medicine. With the rise of automated synthesis platforms, this compound’s adaptability to flow chemistry setups is another area of exploration. As industries prioritize carbon-neutral practices, its potential in biodegradable agrochemicals may further elevate its relevance.

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